Cas no 1171901-84-0 (N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• CAS No: 1171901-84-0
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 6092063
• PubChem ID: 44044504
• Update Time: 2025-05-19

N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-[4-(aminocarbonyl)phenyl]-5-phenyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
• F2465-0065
• N-(4-carbamoylphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• N-(4-carbamoylphenyl)-1-(1,1-dioxothiolan-3-yl)-5-phenylpyrazole-3-carboxamide
• AKOS024650251
• 1171901-84-0

• Inchi： 1S/C21H20N4O4S/c22-20(26)15-6-8-16(9-7-15)23-21(27)18-12-19(14-4-2-1-3-5-14)25(24-18)17-10-11-30(28,29)13-17/h1-9,12,17H,10-11,13H2,(H2,22,26)(H,23,27)
• InChI Key： ZSVPEHAPKXEFNU-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)C(C2=CC=CC=C2)=CC(C(NC2=CC=C(C(N)=O)C=C2)=O)=N1

Computed Properties

• Exact Mass: 424.12052631g/mol
• Monoisotopic Mass: 424.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 685.5±55.0 °C(Predicted)
• pka: 11.31±0.70(Predicted)

Additional information on N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1171901-84-0)

The compound N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide, identified by its CAS No. 1171901-84-0, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the pyrazole core and sulfone moiety, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in high-throughput screening and computational drug design. The N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide fits into this paradigm due to its modular structure, which allows for further derivatization and optimization. This adaptability is crucial for addressing emerging challenges in drug resistance and target selectivity, topics frequently searched by professionals in the field.

The pyrazole-3-carboxamide scaffold of this compound is particularly noteworthy, as it is a common motif in many FDA-approved drugs. Its presence in N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide suggests potential bioactivity against a range of therapeutic targets, including kinases and GPCRs. This aligns with the growing interest in multi-target therapeutics, a hot topic in modern pharmacology. Additionally, the sulfone group (1,1-dioxo-1lambda6-thiolan-3-yl) enhances the compound's metabolic stability, a critical factor in drug development.

From a synthetic chemistry perspective, the preparation of N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide involves sophisticated organic synthesis techniques, such as cross-coupling reactions and amide bond formation. These methods are frequently discussed in academic and industrial settings, reflecting the compound's relevance to cutting-edge research. Moreover, its CAS No. 1171901-84-0 serves as a unique identifier, facilitating data retrieval and collaboration across global research platforms.

The compound's potential extends beyond traditional drug discovery. With the rise of AI-driven drug design and machine learning in chemistry, researchers are increasingly leveraging computational tools to predict the properties of molecules like N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide. This intersection of chemistry and technology is a trending topic, as evidenced by frequent searches for cheminformatics and molecular docking.

In conclusion, N-(4-carbamoylphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1171901-84-0) represents a promising candidate for further investigation in both academic and industrial research. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for studies in medicinal chemistry, pharmacology, and drug development. As the scientific community continues to explore its properties, this compound may well contribute to breakthroughs in treating complex diseases.